Cas no 16094-32-9 (Benzoic acid, 3,5-bis(1,1-dimethylethyl)-2,6-dihydroxy-)

Benzoic acid, 3,5-bis(1,1-dimethylethyl)-2,6-dihydroxy- structure
16094-32-9 structure
Product Name:Benzoic acid, 3,5-bis(1,1-dimethylethyl)-2,6-dihydroxy-
CAS No:16094-32-9
MF:C15H22O4
MW:266.332785129547
CID:96380
PubChem ID:15433850
Update Time:2025-04-19

Benzoic acid, 3,5-bis(1,1-dimethylethyl)-2,6-dihydroxy- Chemical and Physical Properties

Names and Identifiers

    • Benzoic acid, 3,5-bis(1,1-dimethylethyl)-2,6-dihydroxy-
    • 3,5-ditert-butyl-2,6-dihydroxybenzoic acid
    • 3,5-di-tert-butyl-2,6-dihydroxy-benzoic acid
    • DTXSID00572737
    • CHEMBL4227298
    • BDBM50459964
    • FVQBNGXOHJYGMZ-UHFFFAOYSA-N
    • 16094-32-9
    • 3,5-Di-tert-butyl-2,6-dihydroxybenzoic acid
    • SCHEMBL2791325
    • DTXCID20523509
    • Inchi: 1S/C15H22O4/c1-14(2,3)8-7-9(15(4,5)6)12(17)10(11(8)16)13(18)19/h7,16-17H,1-6H3,(H,18,19)
    • InChI Key: FVQBNGXOHJYGMZ-UHFFFAOYSA-N
    • SMILES: OC1C(C(=O)O)=C(C(=CC=1C(C)(C)C)C(C)(C)C)O

Computed Properties

  • Exact Mass: 266.15180918g/mol
  • Monoisotopic Mass: 266.15180918g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 3
  • Hydrogen Bond Acceptor Count: 4
  • Heavy Atom Count: 19
  • Rotatable Bond Count: 3
  • Complexity: 311
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 5.2
  • Topological Polar Surface Area: 77.8Ų
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